Cas no 78376-97-3 (CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS-)

• Product Name: CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS-
• CAS No: 78376-97-3
• MF: C₅H₅F₃O
• MW: 138.087812185287
• CID: 3420555
• PubChem ID: 13379940
• Update Time: 2025-06-09

CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS-
• starbld0040798
• 871-516-9
• Rel-(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carbaldehyde
• Z2756078729
• EN300-367418
• (1R,2R)-2-(trifluoromethyl)cyclopropane-1-carbaldehyde
• 78376-97-3
• rac-(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C5H5F3O/c6-5(7,8)4-1-3(4)2-9/h2-4H,1H2/t3-,4+/m0/s1
• InChI Key： HUVJEFUEIFDUPF-IUYQGCFVSA-N
• SMILES： FC([C@@H]1C[C@H]1C=O)(F)F

Computed Properties

• Exact Mass: 138.02924926Da
• Monoisotopic Mass: 138.02924926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Additional information on CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS-

CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- (CAS No. 78376-97-3): A Comprehensive Overview

CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- (CAS No. 78376-97-3) is a fluorinated cyclic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, characterized by its trans configuration and the presence of a trifluoromethyl group, exhibits distinct reactivity and potential applications that make it a valuable intermediate in synthetic chemistry.

The molecular structure of CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- consists of a cyclopropane ring substituted with an aldehyde group at the 2-position and a trifluoromethyl group at the 5-position. The trans configuration of the substituents contributes to its stability and influences its electronic and steric properties, making it a versatile building block for further functionalization. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into molecules can lead to improved bioavailability, lipophilicity, and resistance to enzymatic degradation. CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- leverages these advantages by integrating a trifluoromethyl group into a cyclopropane framework, which is itself known for its unique electronic properties and potential applications in medicinal chemistry.

One of the most compelling aspects of CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- is its utility as a synthetic intermediate. The aldehyde functionality allows for further derivatization through various reactions such as condensation with amines to form amides, reduction to alcohols, or oxidation to carboxylic acids. The presence of the trifluoromethyl group provides additional handles for functionalization, enabling the creation of more complex molecules with tailored properties.

Recent studies have highlighted the potential of CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- in the development of novel therapeutic agents. For instance, researchers have explored its use in synthesizing small-molecule inhibitors targeting specific biological pathways. The cyclopropane ring is particularly interesting because it can induce conformational constraints that may improve binding affinity to biological targets. Additionally, the trifluoromethyl group can modulate electronic effects and steric hindrance, further optimizing drug-like properties.

The compound has also shown promise in agrochemical applications. Fluorinated compounds are widely used in pesticides and herbicides due to their enhanced efficacy and environmental stability. By incorporating CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- into agrochemical formulations, researchers aim to develop more effective and sustainable solutions for crop protection.

The synthesis of CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include halogenation of cyclopropane derivatives followed by selective introduction of the trifluoromethyl group and final functionalization at the aldehyde position. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity.

In conclusion, CYCLOPROPANECARBOXALDEHYDE, 2-(TRIFLUOROMETHYL)-, TRANS- (CAS No. 78376-97-3) represents a significant advancement in fluorinated cyclic aldehydes with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative molecules with improved biological activity and stability. As research continues to uncover new uses for this compound, its importance in drug discovery and material science is likely to grow even further.